Cas no 839-51-0 (Benzenesulfonamide, N-[(4-methylphenyl)methyl]-)
839-51-0 structure
Product Name:Benzenesulfonamide, N-[(4-methylphenyl)methyl]-
CAS No:839-51-0
MF:C14H15NO2S
MW:261.33940243721
CID:668194
PubChem ID:835256
Update Time:2025-04-19
Benzenesulfonamide, N-[(4-methylphenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide, N-[(4-methylphenyl)methyl]-
- N-[(4-methylphenyl)methyl]benzenesulfonamide
- Oprea1_378800
- N-(4-methylbenzyl)benzenesulfonamide
- SCHEMBL4662819
- Probes2_000058
- DTXSID50356842
- AKOS002279184
- LQIKCVXTGFSJOJ-UHFFFAOYSA-N
- N-4-methylbenzyl phenylsulphonamide
- AN-652/03742054
- 839-51-0
- Probes1_000100
-
- Inchi: 1S/C14H15NO2S/c1-12-7-9-13(10-8-12)11-15-18(16,17)14-5-3-2-4-6-14/h2-10,15H,11H2,1H3
- InChI Key: LQIKCVXTGFSJOJ-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(NCC1C=CC(C)=CC=1)(=O)=O
Computed Properties
- Exact Mass: 261.08234989g/mol
- Monoisotopic Mass: 261.08234989g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 54.6Ų
Benzenesulfonamide, N-[(4-methylphenyl)methyl]- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
839-51-0 (Benzenesulfonamide, N-[(4-methylphenyl)methyl]-) Related Products
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- 837-18-3(N-Benzylbenzenesulfonamide)
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- 303780-52-1(3-Amino-N-benzylbenzenesulfonamide)
- 50487-71-3(N-Allyl-p-toluenesulfonamide)
- 1321-54-6(N-ethyl-4-methylbenzenesulfonamide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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